Cas no 894880-63-8 (2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide)

• Product Name: 2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide
• CAS No: 894880-63-8
• MF: C₂₈H₂₈N₄O₂S
• MW: 484.612524986267
• CID: 5422913
• PubChem ID: 71843761
• Update Time: 2025-07-23

2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 894880-63-8
• AKOS021654055
• 2-(benzylthio)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• F3411-1079
• 3-benzylsulfanyl-N-(3-methoxyphenyl)-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• 2-(BENZYLSULFANYL)-N-(3-METHOXYPHENYL)-3-PHENYL-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIENE-8-CARBOXAMIDE
• N-(3-Methoxyphenyl)-2-phenyl-3-[(phenylmethyl)thio]-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• 2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

• Inchi： 1S/C28H28N4O2S/c1-34-24-14-8-13-23(19-24)29-27(33)32-17-15-28(16-18-32)30-25(22-11-6-3-7-12-22)26(31-28)35-20-21-9-4-2-5-10-21/h2-14,19H,15-18,20H2,1H3,(H,29,33)
• InChI Key： ZZLBYJFQLMDWPT-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3=CC=CC(OC)=C3)=O)CC2)N=C(SCC2=CC=CC=C2)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 484.19329732g/mol
• Monoisotopic Mass: 484.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

Comprehensive Analysis of 2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 894880-63-8)

The compound 2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 894880-63-8) is a highly specialized spirocyclic derivative with a unique molecular architecture. Its structure combines a benzylsulfanyl moiety, a 3-methoxyphenyl group, and a phenyl-substituted triazaspiro core, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the rising demand for targeted therapies in oncology and neurological disorders.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their three-dimensional complexity and enhanced binding affinity. The 1,4,8-triazaspiro[4.5]deca-1,3-diene scaffold in this molecule is a prime example, offering structural rigidity that can improve pharmacokinetic properties. This aligns with current trends in fragment-based drug design, where researchers seek to optimize molecular scaffolds for better drug-like characteristics. The inclusion of a carboxamide group further enhances its potential as a bioisostere for hydrogen bonding interactions.

The benzylsulfanyl substituent in this compound introduces a lipophilic element, which could influence membrane permeability—a critical factor in CNS drug development. This is particularly relevant given the increasing focus on blood-brain barrier penetration in neurodegenerative disease research. Meanwhile, the 3-methoxyphenyl moiety may contribute to metabolic stability, addressing a common challenge in small-molecule optimization.

From a synthetic perspective, CAS No. 894880-63-8 represents an interesting case study in heterocyclic chemistry. Its preparation likely involves multicomponent reactions or cascade cyclizations, techniques that are gaining traction in green chemistry initiatives. The compound’s spiro-fused ring system also poses intriguing questions about conformational dynamics, a hot topic in computational chemistry circles.

In drug discovery pipelines, such triazaspiro derivatives are being evaluated for their selectivity profiles against protein families like protein kinases or epigenetic regulators. This ties into broader industry efforts to develop next-generation targeted therapies with reduced off-target effects. The presence of both hydrogen bond donors and acceptors in this molecule suggests potential for allosteric modulation, another area of intense pharmaceutical research.

Analytical characterization of 2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide would typically involve advanced techniques like LC-MS/MS and 2D NMR, reflecting the compound’s structural complexity. These methods are crucial for quality control in preclinical development, especially when working with chiral centers or conformational isomers.

The growing database of spirocyclic drug candidates in clinical trials underscores the importance of compounds like CAS No. 894880-63-8. Its structural features may offer advantages in intellectual property landscapes, where novel cores are highly valued. Furthermore, the compound’s logP and polar surface area parameters would be of particular interest to researchers working on RO5-compliant molecules.

As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse small-molecule libraries continues to rise. 2-(benzylsulfanyl)-N-(3-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide exemplifies the kind of innovative chemistry needed to address unmet medical needs in areas like immune-oncology and precision therapeutics.